Cas no 78265-13-1 (1,4-Dimethoxynaphthalene-2-carboxylic Acid)

1,4-Dimethoxynaphthalene-2-carboxylic Acid Properties

Names and Identifiers

• 2-Naphthalenecarboxylicacid, 1,4-dimethoxy-
• 1 4-DIMETHOXY-2-NAPHTHOIC ACID 97
• 1,4-dimethoxynaphthalene-2-carboxylic acid
• 1,4-DiMethoxy-2-naphthoic acid
• 593354_ALDRICH
• ACMC-20ap25
• AG-H-14072
• CTK2H6047
• I04-8646
• SureCN976330
• DTXSID60457637
• 1 4-Dimethoxy-2-naphthoic acid 97
• 1,4-Dimethoxy-2-naphthoic acid, 97%
• AKOS015893938
• 78265-13-1
• SCHEMBL976330
• 2MeO-C10COOH
• DTXCID50408456
• +Expand

• MDL： MFCD00635100
• InChIKey： BGJOEOQFJYFEGG-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H12O4/c1-16-11-7-10(13(14)15)12(17-2)9-6-4-3-5-8(9)11/h3-7H,1-2H3,(H,14,15)
• SMILES： O=C(O)c2cc(OC)c1ccccc1c2OC

Computed Properties

• Exact Mass: 232.07355886g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 232.07355886g/mol
• Heavy Atom Count: 17
• Complexity: 279
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.6
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Refractive Index: 1.616
• Boiling Point: 402.1±30.0 °C at 760 mmHg
• Melting Point: 170-174 °C (lit.)
• Vapor Pressure: 0.0±1.0 mmHg at 25°C
• Flash Point: 156°C
• Density: 1.3±0.1 g/cm3